Cas no 50906-56-4 (Arteannuin B)

Arteannuin B Properties

Names and Identifiers

• Arteannuin
• 8H-Oxireno[7,8]naphtho[8a,1-b]furan-8-one,decahydro-3,5a-dimethyl-9-methylene-, (3R,3aS,5aR,6aR,6bR,9aS)
• (1aR,1bR,4aβ,7aβ)-Decahydro-7β,9aα-dimethyl-4-methylene-3H-oxireno[7,8]naphtho[8a,1-b]furan-3-one
• Arteannuin B
• Arsinigsaeureglykolester
• Arsinous acid,dimethyl-,2-hydroxyethyl ester
• arteanniun L
• [ "4", "5-Epoxy-11(13)-cadinen-12", "6-olide" ]
• (1R,5R,9S,12R)-8,12-Dimethyl-4-methylidene-2,13-dioxatetracyclo[7.5.0.01,5.012,14]tetradecan-3-one
• MLS002473311
• HMS2205O03
• SMR001397393
• W2205
• 3H-Oxireno(7,8)naphtho(8a,1-b)furan-3-one, decahydro-7,9a-dimethyl-4-methylene-, (1aR-(1aalpha,1bR*,4abeta,7beta,7abeta,9aalpha))-
• (1aR,1bR,4aS,7R,7aS,9aR)-7,9a-Dimethyl-4-methylenedecahydro-3H-oxireno[2',3':7,8]naphtho[8a,1-b]furan-3-one
• SCHEMBL23843641
• CS-0018336
• (1R,5S,8R,9S,12R,14R)-8,12-dimethyl-4-methylidene-2,13-dioxatetracyclo[7.5.0.01,5.012,14]tetradecan-3-one
• (1R,5S,8R,9S,12R,14R)-8,12-dimethyl-4-methylidene-2,13-dioxatetracyclo[7.5.0.0?,?.0??,??]tetradecan-3-one
• CHEMBL515516
• AKOS015955729
• NCGC00247569-01
• AC-34619
• 50906-56-4
• HY-N2016
• 4
• FT-0651528
• DTXSID60965166
• AKOS015855434
• Qing Hau Sau II
• Arteannuin C
• DA-71046
• (1R,5S,8R,9S,12R,14R)-8,12-dimethyl-4-methylidene-2,13-dioxatetracyclo(7.5.0.01,5.012,14)tetradecan-3-one
• (1R,5S,8R,9S,12R,14R)-8,12-DIMETHYL-4-METHYLIDENE-2,13-DIOXATETRACYCLO[7.5.0.0(1),?.0(1)(2),(1)?]TETRADECAN-3-ONE
• +Expand

• MDL： MFCD00081057
• InChIKey： QWQSMEDUZQDVLA-KPHNHPKPSA-N
• Inchi： 1S/C15H20O3/c1-8-4-5-11-9(2)12(16)17-15(11)10(8)6-7-14(3)13(15)18-14/h8,10-11,13H,2,4-7H2,1,3H3/t8-,10+,11+,13-,14-,15-/m1/s1
• SMILES： O1[C@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]3([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]4([H])C(=C([H])[H])C(=O)O[C@]34[C@]12[H]

Computed Properties

• Exact Mass: 248.141244g/mol
• Surface Charge: 0
• XLogP3: 2.6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 248.141244g/mol
• Monoisotopic Mass: 248.141244g/mol
• Topological Polar Surface Area: 38.8Ų
• Heavy Atom Count: 18
• Complexity: 457
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 248.32

Experimental Properties

• LogP: 2.45180
• PSA: 38.83000
• Boiling Point: 398.7±35.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 168.5±20.5 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Sesquiterpenoids